Cas no 1270530-71-6 (3-(4-CHLORO-3-FLUOROPHENYL)MORPHOLINE)

• Product Name: 3-(4-CHLORO-3-FLUOROPHENYL)MORPHOLINE
• CAS No: 1270530-71-6
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• MDL: MFCD18696271
• CID: 5582678
• PubChem ID: 129944039
• Update Time: 2025-06-07

3-(4-CHLORO-3-FLUOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-3-FLUOROPHENYL)MORPHOLINE
• Morpholine, 3-(4-chloro-3-fluorophenyl)-
• DTXSID801037000
• 1270530-71-6
• 1213123-37-5
• EN300-1965197

• MDL： MFCD18696271
• Inchi： 1S/C10H11ClFNO/c11-8-2-1-7(5-9(8)12)10-6-14-4-3-13-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： MFDLRMFCVKVVBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1COCCN1

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 299.3±40.0 °C(Predicted)
• pka: 7.61±0.40(Predicted)

Additional information on 3-(4-CHLORO-3-FLUOROPHENYL)MORPHOLINE

3-(4-Chloro-3-fluorophenyl)morpholine: A Comprehensive Overview

3-(4-Chloro-3-fluorophenyl)morpholine, identified by the CAS number 1270530-71-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of morpholine, a six-membered heterocyclic ring containing one oxygen atom and two nitrogen atoms. The substitution pattern at the third position of the morpholine ring with a chloro-fluorophenyl group introduces unique chemical and biological properties, making it a subject of extensive research.

The synthesis of 3-(4-chloro-3-fluorophenyl)morpholine typically involves nucleophilic aromatic substitution or coupling reactions, depending on the specific precursor materials used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have been thoroughly characterized to facilitate its application in diverse industries.

In terms of applications, 3-(4-chloro-3-fluorophenyl)morpholine has shown promise in the pharmaceutical sector as a potential lead compound for drug development. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in recent studies. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

Beyond pharmacology, this compound has also found utility in agrochemicals and materials science. Its role as a fungicide or herbicide is currently under investigation due to its ability to disrupt key biochemical pathways in pathogens. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as polymers or semiconductors.

The environmental impact of 3-(4-chloro-3-fluorophenyl)morpholine is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for regulatory compliance and ensuring sustainable practices in its production and use.

In conclusion, 3-(4-chloro-3-fluorophenyl)morpholine, with its CAS number 1270530-71-6, represents a versatile compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological effects, underscoring its importance as a valuable tool in modern chemistry and pharmacology.